Cas no 1337019-04-1 (3-(2,6-difluorophenyl)methylpiperidine)

• Product name: 3-(2,6-difluorophenyl)methylpiperidine
• CAS No: 1337019-04-1
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6081181
• PubChem ID: 64038064

3-(2,6-difluorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[(2,6-difluorophenyl)methyl]-
• 3-(2,6-difluorophenyl)methylpiperidine
• 3-[(2,6-difluorophenyl)methyl]piperidine
• AKOS013354653
• 3-(2,6-Difluorobenzyl)piperidine
• 1337019-04-1
• EN300-1847388
• CS-0304362

• Inchi： 1S/C12H15F2N/c13-11-4-1-5-12(14)10(11)7-9-3-2-6-15-8-9/h1,4-5,9,15H,2-3,6-8H2
• InChI Key： SWEYCRFDINZWTR-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=C(F)C=CC=C2F)C1

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 268.2±20.0 °C(Predicted)
• pka: 10.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines